Cas no 1806160-52-0 (2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol)

2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethoxy and hydroxymethyl functional groups. These moieties enhance its reactivity, making it useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group offers further derivatization potential, enabling selective modifications for targeted applications. Its pyridine core contributes to stability while allowing for diverse chemical transformations. This compound is particularly advantageous in medicinal chemistry for constructing bioactive molecules due to its balanced hydrophilicity and lipophilicity. Careful handling is recommended due to the reactive chloromethyl substituent. Its structural features make it a valuable building block for researchers seeking to incorporate trifluoromethoxy and hydroxyl functionalities into complex molecular frameworks.

2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol structure

1806160-52-0 structure

Product Name:2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol

CAS No:1806160-52-0

MF:C₈H₇ClF₃NO₃

MW:257.59429192543

CID:4834289

Update Time:2025-05-25

2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol
- Inchi： 1S/C8H7ClF3NO3/c9-2-5-4(3-14)1-6(15)7(13-5)16-8(10,11)12/h1,14-15H,2-3H2
- InChI Key： FGNHYPIKUZNQHZ-UHFFFAOYSA-N
- SMILES： ClCC1C(CO)=CC(=C(N=1)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 229
XLogP3: 1.6
Topological Polar Surface Area: 62.6

2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092960-1g	2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol	1806160-52-0	97%	1g	$1,475.10	2022-04-01

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Additional information on 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806160-52-0)

The compound 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806160-52-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol could play a pivotal role. Its hydroxy and methanol functionalities further expand its utility in structure-activity relationship (SAR) studies, enabling fine-tuning of molecular properties for optimal efficacy.

The synthesis of CAS No. 1806160-52-0 involves multi-step organic transformations, often leveraging palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy moiety. This process highlights the compound's relevance in modern green chemistry initiatives, as researchers seek sustainable methods to minimize waste and improve atom economy. The compound's chloromethyl group also offers versatility for further derivatization, making it a cornerstone in combinatorial chemistry libraries.

From an analytical perspective, 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol exhibits distinct spectroscopic signatures, such as characteristic NMR shifts and mass spectrometry fragmentation patterns. These properties are critical for quality control in industrial-scale production, ensuring batch-to-batch consistency for end-users. The compound's stability under various pH conditions further enhances its appeal for formulation scientists working on prodrug strategies.

Emerging applications of this compound extend to material science, where its aromatic core and polar substituents contribute to the design of organic semiconductors and liquid crystals. This interdisciplinary potential reflects the broader shift toward multifunctional chemicals in high-tech industries. As patent filings related to pyridine derivatives continue to rise, CAS No. 1806160-52-0 is poised to gain traction in intellectual property landscapes.

Environmental and toxicological studies of 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol remain an active area of investigation, particularly regarding its biodegradation pathways. Regulatory compliance with REACH and other global standards underscores the need for comprehensive safety data, a key concern for manufacturers and end-users alike. These efforts align with the pharmaceutical industry's emphasis on Environmental, Social, and Governance (ESG) criteria.

In conclusion, 2-(Chloromethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-methanol represents a compelling case study in the convergence of medicinal chemistry, process optimization, and sustainable innovation. Its structural complexity and functional diversity position it as a molecule of enduring interest across multiple scientific disciplines, with untapped potential waiting to be explored through collaborative research initiatives.